N-([2,3'-bipyridin]-3-ylmethyl)-3-(4-cyanophenyl)propanamide
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Description
N-([2,3'-bipyridin]-3-ylmethyl)-3-(4-cyanophenyl)propanamide is a useful research compound. Its molecular formula is C21H18N4O and its molecular weight is 342.402. The purity is usually 95%.
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Scientific Research Applications
TRPV1 Antagonism and Analgesic Activity
N-([2,3'-bipyridin]-3-ylmethyl)-3-(4-cyanophenyl)propanamide analogs, such as those studied in TRPV1 antagonist research, have demonstrated significant analgesic properties. For instance, specific compounds designed with hydrophobic interactions in the C-region showed not only high binding potency to hTRPV1 but also pronounced analgesic activity in animal models, surpassing some parent compounds in efficacy and minimizing side effects. This indicates a potential application in pain management strategies, especially for conditions related to TRPV1-mediated pain pathways (Kim et al., 2012).
Quantum Chemical Insights
Quantum chemical studies offer another dimension of understanding, particularly in drug design and molecular behavior prediction. Research on structurally related compounds, like N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-[(4-methylphenyl)sulfonyl]propanamide, underscores the importance of quantum chemical analyses. These studies can elucidate steric energies, conformations, and the interactions of molecules, which are critical in assessing their biological activity and optimizing their properties for therapeutic use (Otuokere & Amaku, 2015).
Antifungal and Antibacterial Properties
The exploration of endophytic metabolites has revealed compounds with promising antifungal and antibacterial activities. Compounds structurally similar to this compound, isolated from endophytic fungi, have shown significant bioactivity against various pathogens. Such findings suggest potential applications in developing new antimicrobial agents that could serve as alternatives to traditional antibiotics, addressing the growing concern over antibiotic resistance (Xiao et al., 2014).
Immunomodulating Activity
The immunomodulating activity of related compounds, like condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, highlights another potential application. These compounds have been shown to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses, indicating their utility in modulating immune responses. Such properties could be beneficial in designing new therapeutic agents that aim to boost the immune system's ability to combat infections and possibly other immune-related conditions (Doria et al., 1991).
Properties
IUPAC Name |
3-(4-cyanophenyl)-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O/c22-13-17-7-5-16(6-8-17)9-10-20(26)25-15-19-4-2-12-24-21(19)18-3-1-11-23-14-18/h1-8,11-12,14H,9-10,15H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUGODEWLGOCDHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=C(C=CC=N2)CNC(=O)CCC3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.